2-Methoxyestriol
2-Methoxyestriol
Brand Name:
Vulcanchem
CAS No.:
1236-72-2
VCID:
VC20924281
InChI:
InChI=1S/C19H26O4/c1-19-6-5-11-12(14(19)9-16(21)18(19)22)4-3-10-7-15(20)17(23-2)8-13(10)11/h7-8,11-12,14,16,18,20-22H,3-6,9H2,1-2H3/t11-,12+,14-,16+,18-,19-/m0/s1
SMILES:
CC12CCC3C(C1CC(C2O)O)CCC4=CC(=C(C=C34)OC)O
Molecular Formula:
C19H26O4
Molecular Weight:
318.4 g/mol
2-Methoxyestriol
CAS No.: 1236-72-2
Cat. No.: VC20924281
Molecular Formula: C19H26O4
Molecular Weight: 318.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1236-72-2 |
|---|---|
| Molecular Formula | C19H26O4 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,16R,17R)-2-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol |
| Standard InChI | InChI=1S/C19H26O4/c1-19-6-5-11-12(14(19)9-16(21)18(19)22)4-3-10-7-15(20)17(23-2)8-13(10)11/h7-8,11-12,14,16,18,20-22H,3-6,9H2,1-2H3/t11-,12+,14-,16+,18-,19-/m0/s1 |
| Standard InChI Key | PEXPJFWTSZLEAQ-YSYMNNNUSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)O)CCC4=CC(=C(C=C34)OC)O |
| SMILES | CC12CCC3C(C1CC(C2O)O)CCC4=CC(=C(C=C34)OC)O |
| Canonical SMILES | CC12CCC3C(C1CC(C2O)O)CCC4=CC(=C(C=C34)OC)O |
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